Cas no 2092202-38-3 (1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2092202-38-3
• MF: C₉H₈ClF₃O₂
• MW: 240.606832504272
• CID: 5982239
• PubChem ID: 131521916
• Update Time: 2025-05-20

1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethanol
• 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol
• EN300-1950992
• 2092202-38-3

• Inchi： 1S/C9H8ClF3O2/c1-15-7-4-5(10)2-3-6(7)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： UJVXICPXLQVFMR-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1OC)(O)C(F)(F)F

Computed Properties

• Exact Mass: 240.0164917g/mol
• Monoisotopic Mass: 240.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2092202-38-3)

1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol, with the chemical formula C₉H₇ClF₃O₂, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for drug discovery and development. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with the fluorinated ethyl group, contributes to its distinctive reactivity and potential therapeutic applications.

The CAS number 2092202-38-3 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research and industrial settings. The molecular structure of 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol features a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with a methoxy group. The 2,2,2-trifluoroethyl moiety attached to the hydroxyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate biological processes at the molecular level. The fluorine atom's electronic properties can influence the electronic distribution of adjacent atoms, leading to changes in solubility, lipophilicity, and interactions with biological targets. This makes fluorinated alcohols like 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol particularly interesting for medicinal chemists seeking to optimize drug candidates.

One of the key advantages of this compound is its versatility as a building block in synthetic chemistry. The hydroxyl group can participate in various reactions such as esterification, etherification, or oxidation, allowing for the facile introduction of additional functional groups. The chloro and methoxy substituents on the aromatic ring can also be further modified through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, enabling the creation of diverse derivatives with tailored properties.

The fluorinated ethyl group in 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol is particularly noteworthy for its potential impact on drug-like characteristics. Fluorine atoms are known to increase binding affinity by participating in hydrophobic interactions and by influencing hydrogen bonding patterns. This property has been leveraged in the development of numerous drugs that exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent studies have highlighted the role of 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol as a precursor in the synthesis of biologically active molecules. For instance, researchers have explored its use in generating novel kinase inhibitors by incorporating it into more complex scaffolds through palladium-catalyzed coupling reactions. These efforts have led to compounds with enhanced selectivity and potency against target enzymes implicated in various diseases.

The compound's potential extends beyond kinase inhibition. Preliminary investigations suggest that derivatives of 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol may exhibit activity against other biological targets as well. For example, modifications at the hydroxyl or aromatic positions could yield molecules with antiviral or anti-inflammatory properties. Such findings underscore the importance of exploring structurally diverse derivatives as a strategy for discovering new therapeutic agents.

The synthesis of 1-(4-chloro-2-methoxyphenyl)-2,2,2-trifluoroethan-1-ol involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include chlorination of a methoxymethylbenzene derivative followed by protection-deprotection strategies to install the trifluoroethyl group. Advances in catalytic systems have enabled more efficient and sustainable routes to fluorinated intermediates like this one.

The impact of fluorine on pharmaceuticals is well-documented in clinical settings. Many approved drugs contain one or more fluorine atoms, which contribute to their efficacy and safety profiles. As such, 1-(4-chloro-2-methoxyphenyl)-trifluoroethanol (CAS No. 2092202238) represents an opportunity to develop next-generation therapeutics by leveraging these established principles.

In conclusion, 1-(4-chloro-oxygen) two two two trifluro ethanol (CAS No.) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with improved pharmacological properties. Continued exploration of its derivatives will likely yield valuable insights into new drug development strategies across multiple therapeutic areas.